Cas no 144173-16-0 (3,6-Diazabicyclo[3.1.0]hexane,1-methyl-3-(phenylmethyl)-)

• Product name: 3,6-Diazabicyclo[3.1.0]hexane,1-methyl-3-(phenylmethyl)-
• CAS No: 144173-16-0
• MF: C₁₂H₁₆N₂
• MW: 188.26884
• CID: 108650
• PubChem ID: 45115733

3,6-Diazabicyclo[3.1.0]hexane,1-methyl-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3,6-Diazabicyclo[3.1.0]hexane,1-methyl-3-(phenylmethyl)-
• 3-benzyl-1-methyl-3,6-diazabicyclo[3.1.0]hexane
• 3,6-Diazabicyclo[3.1.0]hexane,1-methyl-3-(phenylmethyl)-(9CI)
• ACMC-20n3oi
• AG-D-87182
• CTK4C3971
• 144173-16-0
• DTXSID60668327
• SCHEMBL9055253

• Inchi： InChI=1S/C12H16N2/c1-12-9-14(8-11(12)13-12)7-10-5-3-2-4-6-10/h2-6,11,13H,7-9H2,1H3
• InChI Key： UMHJOLRQIBNFSJ-UHFFFAOYSA-N
• SMILES： C1C=CC(CN2CC3NC3(C)C2)=CC=1

Computed Properties

• Exact Mass: 188.13100
• Monoisotopic Mass: 188.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.2A^2
• XLogP3: 1.2

Experimental Properties

• PSA: 25.18000
• LogP: 1.49940